Cas no 2168499-81-6 (3-bromo-5-{4-(2-methyl-1,3-dioxolan-2-yl)butylsulfanyl}pyridine)

• Product Name: 3-bromo-5-{4-(2-methyl-1,3-dioxolan-2-yl)butylsulfanyl}pyridine
• CAS No: 2168499-81-6
• MF: C₁₃H₁₈BrNO₂S
• MW: 332.256521701813
• CID: 5955669
• PubChem ID: 165542227
• Update Time: 2025-10-18

3-bromo-5-{4-(2-methyl-1,3-dioxolan-2-yl)butylsulfanyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-{4-(2-methyl-1,3-dioxolan-2-yl)butylsulfanyl}pyridine
• EN300-1478317
• 2168499-81-6
• 3-bromo-5-{[4-(2-methyl-1,3-dioxolan-2-yl)butyl]sulfanyl}pyridine

• Inchi： 1S/C13H18BrNO2S/c1-13(16-5-6-17-13)4-2-3-7-18-12-8-11(14)9-15-10-12/h8-10H,2-7H2,1H3
• InChI Key： JIOFDTVPUVGDIA-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)SCCCCC1(C)OCCO1

Computed Properties

• Exact Mass: 331.02416g/mol
• Monoisotopic Mass: 331.02416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.6Ų

Additional information on 3-bromo-5-{4-(2-methyl-1,3-dioxolan-2-yl)butylsulfanyl}pyridine

Introduction to 3-bromo-5-{4-(2-methyl-1,3-dioxolan-2-yl)butylsulfanyl}pyridine (CAS No. 2168499-81-6)

3-bromo-5-{4-(2-methyl-1,3-dioxolan-2-yl)butylsulfanyl}pyridine, identified by its CAS number 2168499-81-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a bromo substituent at the 3-position and a butylsulfanyl group linked to a dioxolane moiety at the 5-position, make it a promising candidate for further exploration in drug discovery and development.

The bromo group in the molecular structure introduces a reactive site that can be exploited for further functionalization, enabling the synthesis of more complex derivatives. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are common in modern drug synthesis. The 4-(2-methyl-1,3-dioxolan-2-yl)butylsulfanyl moiety adds an additional layer of complexity, incorporating both a sulfanyl group for potential interaction with biological targets and a dioxolane ring known for its stability and ability to undergo ring-opening reactions under specific conditions.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in the development of new therapeutic agents. Pyridines are known for their ability to mimic natural biomolecules and interact with various biological targets, including enzymes and receptors. The structural flexibility of 3-bromo-5-{4-(2-methyl-1,3-dioxolan-2-yl)butylsulfanyl}pyridine allows for modifications that can optimize its binding affinity and selectivity, making it a valuable scaffold for drug design.

In particular, the dioxolane group has been extensively studied for its utility in bioconjugation and prodrug development. Dioxolane rings can be selectively opened under physiological conditions or in response to specific stimuli, releasing active molecules or modifying the pharmacokinetic properties of attached compounds. This feature makes 3-bromo-5-{4-(2-methyl-1,3-dioxolan-2-yl)butylsulfanyl}pyridine an attractive candidate for designing prodrugs or targeted delivery systems.

The sulfanyl group at the butyl chain also plays a crucial role in determining the compound's biological activity. Sulfanyl groups are known to participate in hydrogen bonding interactions and can influence the solubility and metabolic stability of molecules. By incorporating this moiety into the pyridine core, researchers aim to enhance the compound's bioavailability and reduce its toxicity profile.

Current research in the field of medicinal chemistry is increasingly focused on developing small molecules with multifunctional properties. 3-bromo-5-{4-(2-methyl-1,3-dioxolan-2-yl)butylsulfanyl}pyridine exemplifies this trend by combining several pharmacophoric elements into a single molecular framework. This approach allows for the simultaneous modulation of multiple biological targets, potentially leading to more effective therapeutic interventions.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play essential roles in cell signaling pathways and are often implicated in various diseases, including cancer. Pyridine-based kinase inhibitors have shown great promise in clinical trials, and modifications to their structure can enhance their potency and selectivity. The unique features of 3-bromo-5-{4-(2-methyl-1,3-dioxolan-2-yl)butylsulfanyl}pyridine, such as the bromo substituent and sulfanyl group, provide opportunities for further optimization as kinase inhibitors.

Another area where this compound shows potential is in the treatment of inflammatory diseases. Inflammatory responses are mediated by complex signaling pathways involving various enzymes and receptors. Pyridine derivatives have been shown to modulate these pathways by inhibiting key enzymes or interacting with receptors involved in inflammation. The structural features of 3-bromo-5-{4-(2-methyl-1,3-dioxolan-2-yl)butylsulfanyl}pyridine make it a suitable candidate for developing novel anti-inflammatory agents.

The synthesis of 3-bromo-5-{4-(2-methyl-1,3-dioxolan-2-yl)butylsulfanyl}pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step at the 3-position of the pyridine ring is critical and must be performed under controlled conditions to avoid side reactions. Similarly, the introduction of the butylsulfanyl group via thiolation reactions must be carefully monitored to prevent unwanted byproducts.

In conclusion,3-bromo-5-{4-(2-methyl-1,3-dioxolan - 2 - yl)butylsulfanyl}pyridine (CAS No. 2168499 - 81 - 6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug design, particularly in the development of kinase inhibitors and anti-inflammatory agents. Further research is warranted to fully explore its biological activities and therapeutic applications.